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Compound of Interest

2-(2-Fluorophenoxy)cyclohexan-1-
Compound Name: )
amine

Cat. No.: B12216096

Get Quote

Chemical Identity & Informatics

This molecule represents a specific subclass of 1,2-disubstituted cyclohexanes, featuring a

primary amine and a fluorinated phenoxy ether. It serves as a critical scaffold for exploring
structure-activity relationships (SAR) in neurotransmitter transporter inhibitors and NMDA
receptor antagonists.

Core Identifiers

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12216096#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12216096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value

IUPAC Name 2-(2-Fluorophenoxy)cyclohexan-1-amine

1038354-93-6 (Free Base) / 1306603-32-6 (HCI

CAS Registry Number
Salt)

SMILES (Canonical) NC1CCCCC10c2ccccc2F

InChl=1S/C12H16FNO/c13-9-5-1-3-7-11(9)15-
InChl String 12-8-4-2-6-
10(12)14/h1,3,5,7,10,12H,2,4,6,8,14H2

InChiKey BDUKXRXPOVMWAS-UHFFFAQYSA-N
Molecular Formula C12H16FNO
Molecular Weight 209.26 g/mol

hysicochemical Profile (Calculated)

Property Estimate Significance

Moderate lipophilicity; likely

LogP (Octanol/Water) ~2.90

CNS penetrant.

Good oral bioavailability range
TPSA 35.25 A2

(<140 A?),

Exists predominantly as a
pKa (Basic Amine) ~9.5-10.2 cation at physiological pH

(7.4).

Balanced profile for receptor
H-Bond Donors/Acceptors 1/2

binding.

Synthetic Architecture

The synthesis of 2-(2-fluorophenoxy)cyclohexan-1-amine requires careful control over
stereochemistry (cis vs. trans). The trans-isomer is generally the thermodynamically favored
product in epoxide-opening routes and the biologically relevant pharmacophore for similar CNS
drugs.
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Recommended Protocol: Copper-Catalyzed
Etherification (Chan-Lam Coupling)

While direct nucleophilic substitution (SNAr) is difficult due to the unactivated nature of the
fluorobenzene ring, a modern, robust approach utilizes Chan-Lam coupling. This method
preserves the stereochemistry of the starting amino-alcohol.

Workflow Logic:

o Starting Material:trans-2-Aminocyclohexanol (commercially available or derived from
cyclohexene oxide).

e Protection: The amine is Boc-protected to prevent N-arylation.
e Coupling: Copper(ll)-catalyzed O-arylation using 2-fluorophenylboronic acid.

» Deprotection: Acidic cleavage of the Boc group.

Step-by-Step Methodology:

» N-Protection:
o Dissolve trans-2-aminocyclohexanol (1.0 eq) in DCM.
o Add
(1.1 eq) and
(1.2 eq). Stir at RT for 4h.
o Validation: TLC shows disappearance of polar amine spot.
o O-Arylation (The Critical Step):
o Reagents:N-Boc-trans-2-aminocyclohexanol (1.0 eq), 2-Fluorophenylboronic acid (2.0 eq),
(1.0 eq), Pyridine (2.0 eq).

o Solvent: Dichloromethane (DCM) or Dichloroethane (DCE).
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o Conditions: Stir open to air (requires

as oxidant) at RT for 24-48h. Use 4A molecular sieves to scavenge water.

o Mechanism: The copper cycle facilitates the oxidative coupling of the alcohol and boronic
acid without inverting the cyclohexane stereocenters.

o Deprotection:
o Treat the intermediate with 4M HCI in Dioxane or TFA/DCM (1:4).

o Precipitate the product as the Hydrochloride salt using diethyl ether.

Synthetic Pathway Diagram[6]

N-Boc-2-(2-F-phenoxy) Acidic Deprotection Salt Formation
cyclohexane (HCl/Dioxane)

Click to download full resolution via product page

Figure 1: Chan-Lam coupling strategy for the synthesis of the target molecule, ensuring
stereochemical retention.

Structural Analysis & Stereochemistry
Conformational Dynamics

The cyclohexane ring adopts a chair conformation. In the trans-isomer (1R, 2R or 1S, 2S), both
the amine and the bulky phenoxy group will preferentially occupy equatorial positions to
minimize 1,3-diaxial interactions.

o Equatorial-Equatorial (trans): Most stable.

kcal/mol (relative).

» Axial-Axial (trans): Disfavored due to steric clash.

» Axial-Equatorial (cis): Intermediate stability.
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The Fluorine Effect (Bioisosterism)

The ortho-fluorine substitution on the phenoxy ring is not merely decorative; it serves three
distinct pharmacological functions:

o Metabolic Blockade: It protects the electron-rich phenyl ring from oxidative metabolism (e.g.,
hydroxylation) at the highly reactive ortho position.

o Conformational Locking: Through a weak intramolecular electrostatic interaction with the
ether oxygen or the ammonium hydrogen, the fluorine atom can restrict the rotation of the
phenyl ring, pre-organizing the molecule for receptor binding.

 Lipophilicity Modulation: The C-F bond increases the overall lipophilicity (LogP) compared to
the non-fluorinated analog, enhancing blood-brain barrier (BBB) permeability.

Biological Applications

This scaffold is a "privileged structure” in neuropharmacology. It shares high structural
homology with several known bioactive classes.

NMDA Receptor Antagonism

Molecules featuring a cyclohexane amine linked to an aromatic ether are classic
pharmacophores for NMDA receptor channel blockers (similar to Ketamine analogs or
Enciprazine). The primary amine mimics the terminal amine of lysine or arginine residues,
interacting with the cation-

sites within the receptor pore.

Monoamine Transporter Inhibition

The 2-phenoxycyclohexanamine motif is structurally related to Venlafaxine (though Venlafaxine
is acyclic/bridged differently) and Reboxetine. The distance between the basic nitrogen and the
aromatic centroid is critical for binding to SERT (Serotonin Transporter) and NET
(Norepinephrine Transporter).

Pharmacophore Interaction Map

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12216096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
2-F-Phenyl Ring ) .
(Lipophilic/Pi-Cloud)
! I

1
Intramolecular H-Bond? :Pi-Stacking :Steric/EIectronic Blockade

|
v I
Hydrophobic Pocket CYP450 Enzyme

Primary Amine (+)
(Protonated at pH 7.4)

I
I
:Salt Bridge (5-6A)

Receptor Aspartate

(lonic Bond)

Click to download full resolution via product page

Figure 2: Theoretical pharmacophore mapping of 2-(2-fluorophenoxy)cyclohexan-1-amine
within a GPCR or Transporter binding pocket.

Handling & Stability
Safety Profile (Estimated)

o GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

e Hazards: As a primary amine, it is corrosive/irritating to mucous membranes. The fluorinated
ether moiety is generally stable but releases toxic HF upon thermal decomposition (>200°C).

Storage & Stability

o Form: The Hydrochloride salt is a white, crystalline solid; highly hygroscopic.
o Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).
e Solubility:

o Free Base:[1] Soluble in DCM, DMSO, Ethanol.

o HCI Salt: Soluble in Water, Methanol; insoluble in Ether/Hexane.
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Self-Validating Purity Check

To verify the integrity of the compound before use in biological assays:
e 1H NMR (DMSO-d6): Look for the multiplet at

3.0-3.5 ppm (CH-N) and

4.0-4.5 ppm (CH-0). The aromatic region (6.9-7.5 ppm) must show the specific splitting
pattern of a 1,2-disubstituted benzene (ortho-F).

e LC-MS: Confirm the parent ion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Monograph: 2-(2-Fluorophenoxy)cyclohexan-
1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
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fluorophenoxy-cyclohexan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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